Cas no 7773-03-7 (Potassium hydrogen sulphite)

Potassium hydrogen sulphite Properties

Names and Identifiers

• Potassium hydrogen sulphite
• POTASSIUM BISULFITE
• Potassium acid sulfite
• POTASSIUM HYDROGEN SULFITE
• potassiumbisulfitesolution
• potassiumsulfite,hydrogen
• Sulfurousacid,monopotassiumsalt
• monopotassium sale
• Monopotassium sulfite
• PATASSIUM BISULFITE SOLUTION
• UNII-QJK5LO891P
• potassium hydrogensulphite
• potassium bisulfite solution
• Sulfurous acid,monopotassium salt
• potassiumhydrogensulphite
• Sulfurous acid hydrogen=potassium salt
• potassium bisulfite
• 7773-03-7
• AKOS025293926
• POTASSIUM BISULPHITE
• Q412524
• Sulfurous acid, potassium salt (1:1)
• potassium hydrogensulfite
• 4429-42-9
• INS NO.228
• QJK5LO891P
• DJEHXEMURTVAOE-UHFFFAOYSA-M
• Potassium sulfite (KHSO3)
• Sulfurous acid, monopotassium salt
• Sulfite, potassium metabi-
• HSDB 1263
• Potassium sulfite, hydrogen
• POTASSIUM BISULFITE [MART.]
• Kaliumbisulfit
• DTXSID6064795
• POTASSIUM BISULFITE [HSDB]
• POTASSIUM BISULFITE [II]
• NS00131250
• INS-228
• potassium;hydrogen sulfite
• E-228
• EINECS 231-870-1
• +Expand

• InChIKey： DJEHXEMURTVAOE-UHFFFAOYSA-M
• Inchi： 1S/K.H2O3S/c;1-4(2)3/h;(H2,1,2,3)/q+1;/p-1
• SMILES： [K+].OS(=O)[O-]

Computed Properties

• Exact Mass: 119.92800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.928346
• Heavy Atom Count: 5
• Complexity: 33.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 79.6

Experimental Properties

• LogP: 0.20420
• PSA: 79.57000
• Boiling Point: °Cat760mmHg
• Melting Point: 190 °C (decomposition)
• Flash Point: °C